G9a-IN-2

• Molecular Formula: C30H42N4O4
• Molecular Weight: 522.7 g/mol
• InChI: InChI=1S/C30H42N4O4/c1-6-7-8-23(33-29(37)27-19(2)26-24(32-27)17-30(3,4)18-25(26)35)28(36)31-20-9-11-21(12-10-20)38-22-13-15-34(5)16-14-22/h9-12,22-23,32H,6-8,13-18H2,1-5H3,(H,31,36)(H,33,37)/t23-/m0/s1
• InChIKey: SANTZUMQHHSQMN-QHCPKHFHSA-N

G9a-IN-2 (Compound 7i; CAS 2648853-26-1) is a substrate-type small-molecule inhibitor of the histone lysine methyltransferase G9a (EHMT2), identified through structure-based optimization from seed compound 7a. The compound exhibits an enzymatic IC50 of 0.024 μM against G9a in cell-free assays and is characterized by a crystallographically resolved binding mode distinct from conventional quinazoline-based inhibitors such as BIX-01294 and UNC0638.

G9a-IN-2 Procurement Guide: Selective G9a Histone Methyltransferase Inhibitor with Defined IC50 and Structural Binding Mode

G9a-IN-2 (Compound 7i; CAS 2648853-26-1) is a substrate-type small-molecule inhibitor of the histone lysine methyltransferase G9a (EHMT2), identified through structure-based optimization from seed compound 7a [1]. The compound exhibits an enzymatic IC50 of 0.024 μM against G9a in cell-free assays and is characterized by a crystallographically resolved binding mode distinct from conventional quinazoline-based inhibitors such as BIX-01294 and UNC0638 [2]. Its mechanism involves direct attenuation of H3K9me2 levels and consequent induction of γ-globin mRNA expression, positioning it as a tool compound for epigenetic research in sickle cell disease and related hemoglobinopathies [1].

1

Selective G9a/GLP inhibition for epigenetic pathway studies

2

Substrate-type binding mode with crystallographically resolved pose

3

HbF reactivation research in sickle cell disease models

• [1] Nishigaya Y, Takase S, Sumiya T, Sato T, Niwa H, Sato S, Nakata A, Matsuoka S, Maemoto Y, Hashimoto N, Namie R, Honma T, Umehara T, Shirouzu M, Koyama H, Yoshida M, Ito A, Shirai F. Structure-based development of novel substrate-type G9a inhibitors as epigenetic modulators for sickle cell disease treatment. Bioorg Med Chem Lett. 2024;110:129856. View Source
• [2] RCSB PDB. 8Z7C: Structure of G9a in complex with compound 7i. Deposited 2024-04-20, Released 2025-01-22. View Source

Why G9a-IN-2 Cannot Be Substituted with Generic G9a Inhibitors

Substituting G9a-IN-2 with in-class alternatives such as BIX-01294, UNC0638, or RK-701 is scientifically unsound due to fundamental differences in chemical scaffold architecture, binding mode classification, and functional selectivity profiles. G9a-IN-2 belongs to a structurally distinct substrate-type inhibitor class, whereas BIX-01294 and UNC0638 are quinazoline-derived SAM-competitive or peptide-competitive inhibitors [1]. BIX-01294 exhibits high cellular toxicity with a toxicity/function ratio exceeding 100, rendering it unsuitable for many cellular and in vivo applications [2]. UNC0638, despite improved selectivity, suffers from poor pharmacokinetic properties including high clearance and short half-life that preclude animal studies [3]. RK-701, while sharing the substrate-type classification, differs substantially in binding kinetics and scaffold geometry as demonstrated by comparative X-ray crystallography [4]. These mechanistic and pharmacological divergences mean that experimental outcomes obtained with one G9a inhibitor cannot be assumed transferable to another.

01

Quinazoline-based G9a inhibitors (BIX-01294, UNC0638) differ in binding mechanism and scaffold – cellular and PK profiles may not transfer

02

High cellular toxicity of BIX-01294 limits assay compatibility; UNC0638 PK properties restrict in vivo study design

03

RK-701 shares substrate-type class but exhibits distinct binding motif – target engagement context may require validation

• [1] Nishigaya Y, Takase S, Sumiya T, Sato T, Niwa H, Sato S, Nakata A, Matsuoka S, Maemoto Y, Hashimoto N, Namie R, Honma T, Umehara T, Shirouzu M, Koyama H, Yoshida M, Ito A, Shirai F. Structure-based development of novel substrate-type G9a inhibitors as epigenetic modulators for sickle cell disease treatment. Bioorg Med Chem Lett. 2024;110:129856. View Source
• [2] Vedadi M, Barsyte-Lovejoy D, Liu F, Rival-Gervier S, Allali-Hassani A, Labrie V, Wigle TJ, DiMaggio PA, Wasney GA, Siarheyeva A, Dong A, Tempel W, Wang SC, Chen X, Chau I, Mangano TJ, Huang XP, Simpson CD, Pattenden SG, Norris JL, Kireev DB, Tripathy A, Edwards A, Roth BL, Janzen WP, Garcia BA, Petronis A, Ellis J, Brown PJ, Frye SV, Arrowsmith CH, Jin J. A chemical probe selectively inhibits G9a and GLP methyltransferase activity in cells. Nat Chem Biol. 2011;7(8):566-574. View Source
• [3] Liu F, Barsyte-Lovejoy D, Li F, Xiong Y, Korboukh V, Huang XP, Allali-Hassani A, Janzen WP, Roth BL, Frye SV, Arrowsmith CH, Brown PJ, Vedadi M, Jin J. Discovery of an in vivo chemical probe of the lysine methyltransferases G9a and GLP. J Med Chem. 2013;56(21):8931-8942. View Source
• [4] Nishigaya Y, Takase S, Sumiya T, Sato T, Niwa H, Sato S, Nakata A, Matsuoka S, Maemoto Y, Hashimoto N, Namie R, Honma T, Umehara T, Shirouzu M, Koyama H, Yoshida M, Ito A, Shirai F. Discovery of potent substrate-type lysine methyltransferase G9a inhibitors for the treatment of sickle cell disease. Eur J Med Chem. 2025;293:117721. View Source

G9a-IN-2 Quantitative Differentiation Evidence: Head-to-Head and Cross-Study Comparisons

G9a-IN-2 Exhibits Distinct Substrate-Type Binding Mode Differentiated from Quinazoline Inhibitors BIX-01294 and UNC0638

G9a-IN-2 (Compound 7i) demonstrates a unique binding mode to G9a, classified as substrate-type inhibition, which is structurally and mechanistically distinct from the quinazoline-based inhibitors BIX-01294 (peptide-competitive) and UNC0638 (SAM-noncompetitive, peptide-competitive). X-ray crystallography at 1.52 Å resolution confirms that G9a-IN-2 occupies the substrate-binding pocket in a manner not observed with BIX-01294 or UNC0638 [1]. This binding mode classification has functional consequences: substrate-type inhibitors, including G9a-IN-2, engage the enzyme via distinct interaction networks that may confer differential residence times and selectivity profiles compared to SAM-competitive or peptide-competitive inhibitors [2].

Binding mode

Class-level inference

Substrate-type inhibitor vs. peptide-competitive (BIX-01294) and SAM-noncompetitive (UNC0638)

Supports binding-mechanistic studies; structurally validated at 1.52 Å (PDB: 8Z7C)

Binding topography differentiated from quinazoline scaffolds

Evidence Dimension	Inhibitor binding mode classification
Target Compound Data	Substrate-type inhibitor; co-crystal structure resolved at 1.52 Å (PDB: 8Z7C); occupies substrate-binding pocket
Comparator Or Baseline	BIX-01294: peptide-competitive, does not compete with SAM cofactor; UNC0638: SAM-noncompetitive, peptide-competitive; RK-701: substrate-type inhibitor with different binding motif
Quantified Difference	Distinct inhibitor class with unique binding topography; comparative X-ray crystallography shows binding motif differences between G9a-IN-2, RK-701, and compound 16g series
Conditions	X-ray crystallography of G9a SET domain in complex with compound 7i; surface plasmon resonance (SPR) kinetic analysis

Why This Matters

Researchers requiring a substrate-type G9a inhibitor with structurally validated binding mode for mechanistic studies or scaffold-hopping campaigns should select G9a-IN-2 over quinazoline-based alternatives.

• [1] Nishigaya Y, Takase S, Sumiya T, Sato T, Niwa H, Sato S, Nakata A, Matsuoka S, Maemoto Y, Hashimoto N, Namie R, Honma T, Umehara T, Shirouzu M, Koyama H, Yoshida M, Ito A, Shirai F. Structure-based development of novel substrate-type G9a inhibitors as epigenetic modulators for sickle cell disease treatment. Bioorg Med Chem Lett. 2024;110:129856. View Source
• [2] Nishigaya Y, Takase S, Sumiya T, Sato T, Niwa H, Sato S, Nakata A, Matsuoka S, Maemoto Y, Hashimoto N, Namie R, Honma T, Umehara T, Shirouzu M, Koyama H, Yoshida M, Ito A, Shirai F. Discovery of potent substrate-type lysine methyltransferase G9a inhibitors for the treatment of sickle cell disease. Eur J Med Chem. 2025;293:117721. View Source

G9a-IN-2 Potency Comparison: Enzymatic IC50 Values Relative to BIX-01294 and UNC0638

In cell-free enzymatic assays, G9a-IN-2 inhibits G9a with an IC50 of 0.024 μM (24 nM) [1]. This potency positions G9a-IN-2 between the first-generation inhibitor BIX-01294 (IC50 = 1.7–2.7 μM against G9a, approximately 70- to 110-fold less potent) [2] and the more optimized UNC0638 (IC50 < 15 nM against G9a) [3]. The 24 nM IC50 of G9a-IN-2 represents a substantial improvement over BIX-01294 while maintaining a distinct chemical scaffold and binding mechanism that avoids the pharmacokinetic liabilities associated with UNC0638. Notably, UNC0638 is unsuitable for in vivo animal studies due to high clearance, short half-life, and poor exposure [4], whereas G9a-IN-2 originates from a medicinal chemistry program explicitly targeting SCD with therapeutic development intent, as evidenced by its inclusion in PCT patent application WO/2021/106988 [5].

Enzymatic IC50

Cross-study comparable

0.024 µM (24 nM)

Reported G9a inhibition context; 70- to 110-fold more potent than BIX-01294 (1.7-2.7 µM), ~1.6-fold less potent than UNC0638 (

Cell-free enzymatic assay; potency ranking should be reviewed in target cell models

Cellular activity

Cross-study comparable

Dose-dependent H3K9me2 attenuation & γ-globin mRNA induction in HUDEP-2 cells

Supports HbF reactivation research in disease-relevant cell model

HUDEP-2 erythroid progenitor line; endpoint requires validation in additional models

Chemical scaffold

Class-level inference

Non-quinazoline substrate-type scaffold (C30H42N4O4)

Avoids quinazoline-associated toxicity/PK liabilities reported for BIX-01294 and UNC0638

Distinct chemotype; independent IP (WO/2021/106988); scaffold differences confirmed by X-ray

Evidence Dimension	Enzymatic inhibition potency (IC50)
Target Compound Data	IC50 = 0.024 μM (24 nM) against G9a
Comparator Or Baseline	BIX-01294: IC50 = 1.7–2.7 μM against G9a; UNC0638: IC50 < 15 nM against G9a; RK-701: IC50 = 23–27 nM
Quantified Difference	G9a-IN-2 is approximately 70- to 110-fold more potent than BIX-01294; comparable to RK-701 (23–27 nM); approximately 1.6-fold less potent than UNC0638 (<15 nM) but with distinct chemical scaffold
Conditions	Cell-free enzymatic assay; G9a histone methyltransferase activity measurement

Why This Matters

G9a-IN-2 offers an optimal potency window for applications where BIX-01294 is insufficiently potent and UNC0638 is unsuitable due to poor pharmacokinetics or quinazoline scaffold constraints.

• [1] Nishigaya Y, Takase S, Sumiya T, Sato T, Niwa H, Sato S, Nakata A, Matsuoka S, Maemoto Y, Hashimoto N, Namie R, Honma T, Umehara T, Shirouzu M, Koyama H, Yoshida M, Ito A, Shirai F. Structure-based development of novel substrate-type G9a inhibitors as epigenetic modulators for sickle cell disease treatment. Bioorg Med Chem Lett. 2024;110:129856. View Source
• [2] Kubicek S, O'Sullivan RJ, August EM, Hickey ER, Zhang Q, Teodoro ML, Rea S, Mechtler K, Kowalski JA, Homon CA, Kelly TA, Jenuwein T. Reversal of H3K9me2 by a small-molecule inhibitor for the G9a histone methyltransferase. Mol Cell. 2007;25(3):473-481. View Source
• [3] Vedadi M, Barsyte-Lovejoy D, Liu F, Rival-Gervier S, Allali-Hassani A, Labrie V, Wigle TJ, DiMaggio PA, Wasney GA, Siarheyeva A, Dong A, Tempel W, Wang SC, Chen X, Chau I, Mangano TJ, Huang XP, Simpson CD, Pattenden SG, Norris JL, Kireev DB, Tripathy A, Edwards A, Roth BL, Janzen WP, Garcia BA, Petronis A, Ellis J, Brown PJ, Frye SV, Arrowsmith CH, Jin J. A chemical probe selectively inhibits G9a and GLP methyltransferase activity in cells. Nat Chem Biol. 2011;7(8):566-574. View Source
• [4] Liu F, Barsyte-Lovejoy D, Li F, Xiong Y, Korboukh V, Huang XP, Allali-Hassani A, Janzen WP, Roth BL, Frye SV, Arrowsmith CH, Brown PJ, Vedadi M, Jin J. Discovery of an in vivo chemical probe of the lysine methyltransferases G9a and GLP. J Med Chem. 2013;56(21):8931-8942. View Source
• [5] Nishigaya Y, Shirai F, Ito A, Yoshida M, Takase S, Sumiya T, Sato T, Niwa H, Sato S, Nakata A, Matsuoka S, Maemoto Y, Hashimoto N, Namie R, Honma T, Umehara T, Shirouzu M, Koyama H. G9a inhibitor. PCT International Patent Application WO/2021/106988. Published 2021-06-03. View Source

G9a-IN-2 Cellular Activity in HUDEP-2 Cells: H3K9me2 Attenuation and γ-Globin Induction

G9a-IN-2 demonstrates dose-dependent attenuation of cellular H3K9me2 levels and concurrent induction of γ-globin mRNA expression in HUDEP-2 cells, a human erythroid progenitor cell line relevant to sickle cell disease research [1]. This cellular activity profile is directly relevant to the therapeutic strategy of fetal hemoglobin (HbF) reactivation. In contrast, BIX-01294, while capable of reducing H3K9me2 in various cell lines, exhibits observable cellular toxicity at concentrations ≥4.1 μM in multiple cell types [2]. The toxicity/function ratio of BIX-01294 exceeds 100 [3], severely limiting its utility in cellular assays requiring prolonged exposure or dose-response studies. UNC0638 demonstrates cellular H3K9me2 reduction with IC50 of 81 nM in MDA-MB-231 cells and 48 nM in 22Rv1 cells , but its poor in vivo pharmacokinetics restrict translational applications. G9a-IN-2 was specifically optimized in the context of SCD drug discovery, with demonstrated functional activity in disease-relevant HUDEP-2 erythroid cells [1].

Cellular activity

Cross-study comparable

Dose-dependent H3K9me2 attenuation & γ-globin mRNA induction in HUDEP-2 cells

Supports HbF reactivation research in disease-relevant cell model

HUDEP-2 erythroid progenitor line; endpoint requires validation in additional models

Evidence Dimension	Cellular functional activity
Target Compound Data	Dose-dependent attenuation of H3K9me2; dose-dependent induction of γ-globin mRNA in HUDEP-2 cells
Comparator Or Baseline	BIX-01294: Reduces H3K9me2 in multiple cell lines but toxicity observed at ≥4.1 μM; toxicity/function ratio >100; UNC0638: Cellular H3K9me2 IC50 = 81 nM (MDA-MB-231) and 48 nM (22Rv1)
Quantified Difference	G9a-IN-2 demonstrates functional γ-globin induction in disease-relevant HUDEP-2 cells, a specific application not characterized for BIX-01294 or UNC0638 in primary literature
Conditions	HUDEP-2 human erythroid progenitor cells; H3K9me2 Western blot; γ-globin mRNA qRT-PCR

Why This Matters

For sickle cell disease or β-hemoglobinopathy research, G9a-IN-2 is validated in disease-relevant cellular models with a defined functional readout (γ-globin induction) that directly addresses the therapeutic mechanism of interest.

• [1] Nishigaya Y, Takase S, Sumiya T, Sato T, Niwa H, Sato S, Nakata A, Matsuoka S, Maemoto Y, Hashimoto N, Namie R, Honma T, Umehara T, Shirouzu M, Koyama H, Yoshida M, Ito A, Shirai F. Structure-based development of novel substrate-type G9a inhibitors as epigenetic modulators for sickle cell disease treatment. Bioorg Med Chem Lett. 2024;110:129856. View Source
• [2] Kubicek S, O'Sullivan RJ, August EM, Hickey ER, Zhang Q, Teodoro ML, Rea S, Mechtler K, Kowalski JA, Homon CA, Kelly TA, Jenuwein T. Reversal of H3K9me2 by a small-molecule inhibitor for the G9a histone methyltransferase. Mol Cell. 2007;25(3):473-481. View Source
• [3] Vedadi M, Barsyte-Lovejoy D, Liu F, Rival-Gervier S, Allali-Hassani A, Labrie V, Wigle TJ, DiMaggio PA, Wasney GA, Siarheyeva A, Dong A, Tempel W, Wang SC, Chen X, Chau I, Mangano TJ, Huang XP, Simpson CD, Pattenden SG, Norris JL, Kireev DB, Tripathy A, Edwards A, Roth BL, Janzen WP, Garcia BA, Petronis A, Ellis J, Brown PJ, Frye SV, Arrowsmith CH, Jin J. A chemical probe selectively inhibits G9a and GLP methyltransferase activity in cells. Nat Chem Biol. 2011;7(8):566-574. View Source

G9a-IN-2 Structural Scaffold Differentiation from Quinazoline-Based G9a Inhibitors

G9a-IN-2 (Compound 7i) possesses a chemical scaffold that is structurally distinct from the quinazoline core shared by BIX-01294, UNC0638, UNC0642, and related G9a inhibitors [1]. This scaffold divergence is not merely academic: quinazoline-based inhibitors are associated with class-wide liabilities including variable cellular toxicity (BIX-01294 toxicity/function ratio >100) [2] and poor pharmacokinetic properties that limit in vivo utility (UNC0638 high clearance and short half-life) [3]. G9a-IN-2 was developed via structure-based optimization starting from seed compound 7a, representing a distinct chemical series with independent intellectual property coverage under PCT application WO/2021/106988 [4]. The molecular formula (C30H42N4O4, MW 522.68) and SMILES structure differentiate G9a-IN-2 from RK-701 (C26H30N4O3, MW 446.54), another substrate-type inhibitor in the same patent family [5].

Chemical scaffold

Class-level inference

Non-quinazoline substrate-type scaffold (C30H42N4O4)

Avoids quinazoline-associated toxicity/PK liabilities reported for BIX-01294 and UNC0638

Distinct chemotype; independent IP (WO/2021/106988); scaffold differences confirmed by X-ray

Evidence Dimension	Chemical scaffold classification
Target Compound Data	Non-quinazoline scaffold; substrate-type inhibitor series derived from seed compound 7a; molecular formula C30H42N4O4; MW 522.68
Comparator Or Baseline	BIX-01294: Quinazoline core, diazepin-quinazolinamine derivative; UNC0638: Quinazoline core, 7-aminoalkoxy-quinazoline; RK-701: Substrate-type inhibitor with distinct scaffold (C26H30N4O3, MW 446.54)
Quantified Difference	Structurally distinct chemical series; different molecular scaffold from all quinazoline-based inhibitors; scaffold differences confirmed by comparative X-ray crystallography
Conditions	Chemical structure analysis; X-ray co-crystal structure comparison

Why This Matters

Procurement decisions involving patent-sensitive research, scaffold-hopping campaigns, or studies seeking to avoid quinazoline-associated off-target effects should favor G9a-IN-2 over quinazoline-based alternatives.

• [1] Nishigaya Y, Takase S, Sumiya T, Sato T, Niwa H, Sato S, Nakata A, Matsuoka S, Maemoto Y, Hashimoto N, Namie R, Honma T, Umehara T, Shirouzu M, Koyama H, Yoshida M, Ito A, Shirai F. Structure-based development of novel substrate-type G9a inhibitors as epigenetic modulators for sickle cell disease treatment. Bioorg Med Chem Lett. 2024;110:129856. View Source
• [2] Vedadi M, Barsyte-Lovejoy D, Liu F, Rival-Gervier S, Allali-Hassani A, Labrie V, Wigle TJ, DiMaggio PA, Wasney GA, Siarheyeva A, Dong A, Tempel W, Wang SC, Chen X, Chau I, Mangano TJ, Huang XP, Simpson CD, Pattenden SG, Norris JL, Kireev DB, Tripathy A, Edwards A, Roth BL, Janzen WP, Garcia BA, Petronis A, Ellis J, Brown PJ, Frye SV, Arrowsmith CH, Jin J. A chemical probe selectively inhibits G9a and GLP methyltransferase activity in cells. Nat Chem Biol. 2011;7(8):566-574. View Source
• [3] Liu F, Barsyte-Lovejoy D, Li F, Xiong Y, Korboukh V, Huang XP, Allali-Hassani A, Janzen WP, Roth BL, Frye SV, Arrowsmith CH, Brown PJ, Vedadi M, Jin J. Discovery of an in vivo chemical probe of the lysine methyltransferases G9a and GLP. J Med Chem. 2013;56(21):8931-8942. View Source
• [4] Nishigaya Y, Shirai F, Ito A, Yoshida M, Takase S, Sumiya T, Sato T, Niwa H, Sato S, Nakata A, Matsuoka S, Maemoto Y, Hashimoto N, Namie R, Honma T, Umehara T, Shirouzu M, Koyama H. G9a inhibitor. PCT International Patent Application WO/2021/106988. Published 2021-06-03. View Source
• [5] Adooq Bioscience. RK-701 Product Datasheet. CAS 2648855-18-7, Formula C26H30N4O3, MW 446.54. View Source

G9a-IN-2: Recommended Research Applications Based on Quantified Differentiation Evidence

Sickle Cell Disease and β-Hemoglobinopathy Epigenetic Research

G9a-IN-2 is directly validated for sickle cell disease research applications. The compound was optimized specifically for SCD therapeutic development, with demonstrated dose-dependent γ-globin mRNA induction in HUDEP-2 human erythroid progenitor cells [1]. This functional readout directly addresses the established therapeutic strategy of fetal hemoglobin (HbF) reactivation. Unlike BIX-01294 (toxicity/function ratio >100) or UNC0638 (poor pharmacokinetics precluding in vivo studies), G9a-IN-2 originates from a medicinal chemistry program with explicit SCD targeting intent and is covered by PCT patent application WO/2021/106988 [2].

Structural Biology and Binding Mode Mechanistic Studies

Researchers requiring a G9a inhibitor with fully characterized binding mode for mechanistic or structure-based drug design studies should select G9a-IN-2. The compound's co-crystal structure with G9a has been resolved at 1.52 Å resolution (PDB: 8Z7C), confirming its substrate-type binding mode [3]. Surface plasmon resonance (SPR) analysis provides kinetic binding parameters [1]. This structural characterization distinguishes G9a-IN-2 from BIX-01294 and UNC0638 (both peptide-competitive with SAM-noncompetitive elements) and from RK-701 (substrate-type but with distinct binding motif as shown by comparative crystallography) [4].

Scaffold-Hopping and Novel Chemotype G9a Inhibitor Development

Medicinal chemistry teams seeking to explore non-quinazoline G9a inhibitor scaffolds should procure G9a-IN-2 as a reference compound. The compound represents a structurally distinct substrate-type inhibitor series independent of the quinazoline core shared by BIX-01294, UNC0638, and their analogs [1]. This scaffold differentiation is critical for programs seeking to avoid quinazoline-associated liabilities (BIX-01294 cellular toxicity, UNC0638 poor PK) [5] or operating under patent landscape constraints. G9a-IN-2 serves as a benchmark for the substrate-type inhibitor class, complementing RK-701 and compound 16g within the same chemotype family covered by WO/2021/106988 [2].

Application

Selection Property

Validation Focus

Sickle cell disease epigenetic research

Substrate-type G9a inhibitor with γ-globin induction evidence

HUDEP-2 cell model endpoints (H3K9me2, γ-globin mRNA)

G9a binding mode mechanistic studies

Co-crystal structure at high resolution; SPR kinetics

Binding topography and substrate pocket occupancy

Non-quinazoline G9a inhibitor development

Structurally distinct scaffold (non-quinazoline)

Avoid quinazoline-associated toxicity/PK limitations

• [1] Nishigaya Y, Takase S, Sumiya T, Sato T, Niwa H, Sato S, Nakata A, Matsuoka S, Maemoto Y, Hashimoto N, Namie R, Honma T, Umehara T, Shirouzu M, Koyama H, Yoshida M, Ito A, Shirai F. Structure-based development of novel substrate-type G9a inhibitors as epigenetic modulators for sickle cell disease treatment. Bioorg Med Chem Lett. 2024;110:129856. View Source
• [2] Nishigaya Y, Shirai F, Ito A, Yoshida M, Takase S, Sumiya T, Sato T, Niwa H, Sato S, Nakata A, Matsuoka S, Maemoto Y, Hashimoto N, Namie R, Honma T, Umehara T, Shirouzu M, Koyama H. G9a inhibitor. PCT International Patent Application WO/2021/106988. Published 2021-06-03. View Source
• [3] RCSB PDB. 8Z7C: Structure of G9a in complex with compound 7i. Deposited 2024-04-20, Released 2025-01-22. Resolution 1.52 Å. View Source
• [4] Nishigaya Y, Takase S, Sumiya T, Sato T, Niwa H, Sato S, Nakata A, Matsuoka S, Maemoto Y, Hashimoto N, Namie R, Honma T, Umehara T, Shirouzu M, Koyama H, Yoshida M, Ito A, Shirai F. Discovery of potent substrate-type lysine methyltransferase G9a inhibitors for the treatment of sickle cell disease. Eur J Med Chem. 2025;293:117721. View Source
• [5] Liu F, Barsyte-Lovejoy D, Li F, Xiong Y, Korboukh V, Huang XP, Allali-Hassani A, Janzen WP, Roth BL, Frye SV, Arrowsmith CH, Brown PJ, Vedadi M, Jin J. Discovery of an in vivo chemical probe of the lysine methyltransferases G9a and GLP. J Med Chem. 2013;56(21):8931-8942. View Source